4-Bromooxazole-2-carbonitrile

Core Science & Biosynthesis

4-Bromooxazole-2-carbonitrile CAS number and properties

This technical guide details the properties, synthesis, and applications of 4-Bromooxazole-2-carbonitrile , a critical heteroaryl building block in medicinal chemistry.[1]

[1]

Executive Summary

4-Bromooxazole-2-carbonitrile is a bifunctional heteroaromatic scaffold valued for its orthogonal reactivity.[1] It features an electron-deficient oxazole core substituted with a reactive nitrile group at the C2 position and a bromine atom at the C4 position.[1] This specific substitution pattern allows for sequential functionalization: the C4-bromide serves as a handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura), while the C2-nitrile provides a gateway to carboxylic acids, amines, amides, or heterocycles (e.g., tetrazoles).[1] This versatility makes it a high-value intermediate in the synthesis of kinase inhibitors, antimicrobials, and peptidomimetics.[1]

Identity & Physicochemical Profile[1][2][3][4][5][6][7][8]

Nomenclature & Identification

Property	Detail
IUPAC Name	4-Bromo-1,3-oxazole-2-carbonitrile
Common Name	4-Bromooxazole-2-carbonitrile
CAS Number	Note: Specific CAS for the nitrile is often unlisted in public aggregators.[1][2][3][4] Related precursors include:• 1936295-52-1 (Methyl ester precursor)[1][5][2][3][4]• 1240598-49-5 (Amide precursor)[1]• 1240598-59-7 (2,4-Dibromooxazole)
SMILES	N#CC1=NC(Br)=CO1
InChI Key	(Predicted) KVN...[1] (Derivative specific)
Molecular Formula	C₄HBrN₂O
Molecular Weight	172.97 g/mol

Predicted Physical Properties

Based on structural analogs (e.g., 2-bromooxazole-4-carbonitrile).[1][5]

Property	Value (Approximate)
Physical State	Low-melting solid or crystalline powder
Melting Point	45–55 °C (Predicted)
Boiling Point	180–190 °C (at 760 mmHg)
Density	~1.8 g/cm³
Solubility	Soluble in DCM, THF, EtOAc, DMSO; sparingly soluble in water.[1][5][2][3][4]
Stability	Moisture sensitive (nitrile hydrolysis); store under inert atmosphere at 2–8 °C.

Synthetic Routes

Access to 4-Bromooxazole-2-carbonitrile is typically achieved through two primary pathways. The Ester-Amide Dehydration route is preferred for scalability and regiochemical certainty.[1]

Route A: Dehydration of 4-Bromooxazole-2-carboxamide (Recommended)

This route utilizes the commercially available methyl ester.[1]

• Amidation : Methyl 4-bromooxazole-2-carboxylate (CAS 1936295-52-1) is treated with ammonia (aq. or in MeOH) to yield 4-bromooxazole-2-carboxamide (CAS 1240598-49-5).[1]

• Dehydration : The primary amide is converted to the nitrile using a dehydrating agent such as Trifluoroacetic Anhydride (TFAA) or Phosphoryl Chloride (POCl₃).[1]

Step-by-Step Protocol (Dehydration):

• Dissolve 4-bromooxazole-2-carboxamide (1.0 equiv) in anhydrous DCM under N₂.[1]

• Add Pyridine (3.0 equiv) and cool to 0 °C.

• Dropwise add Trifluoroacetic Anhydride (TFAA, 1.2 equiv).[1]

• Stir at 0 °C for 1 hour, then warm to RT.

• Quench with sat. NaHCO₃, extract with DCM, and purify via silica gel chromatography (Hexane/EtOAc).

Route B: Selective Cyanation of 2,4-Dibromooxazole

Direct cyanation of 2,4-dibromooxazole (CAS 1240598-59-7) exploits the higher electrophilicity of the C2 position (adjacent to both N and O) compared to C4.[1]

• Reagents : CuCN, DMF or NMP, 100–120 °C.[1]

• Challenge : Requires careful temperature control to avoid bis-cyanation or degradation.[1]

Synthesis Workflow Diagram

Figure 1: Synthetic pathways to 4-Bromooxazole-2-carbonitrile via amide dehydration (solid) or selective cyanation (dashed).[1][5][2][6][7]

Reactivity & Functionalization

The scaffold's power lies in its orthogonal reactivity .[1] The C2-Nitrile and C4-Bromide react under distinct conditions, allowing for modular drug design.[1]

C4-Bromide: Cross-Coupling

The C4 position is activated for Pd-catalyzed couplings.[1]

• Suzuki-Miyaura : Coupling with aryl/heteroaryl boronic acids.[1]

  • Catalyst: Pd(dppf)Cl₂, Pd(PPh₃)₄.[1]

  • Base: K₂CO₃, Cs₂CO₃.[1]

• Stille : Coupling with organostannanes.

• Sonogashira : Coupling with terminal alkynes.

C2-Nitrile: Functional Group Interconversion

The nitrile group acts as a "masked" carbonyl or amine.[1]

• Hydrolysis : To carboxylic acid (HCl/H₂O) or primary amide.

• Reduction : To primary amine (H₂/Pd, LiAlH₄) or aldehyde (DIBAL-H).[1]

• Cycloaddition : Reaction with azides to form tetrazoles (bioisostere for carboxylic acid).

• Pinner Reaction : Conversion to imidates or esters.

Reactivity Map

Figure 2: Orthogonal functionalization of the C4-Bromide and C2-Nitrile positions.[1]

Applications in Drug Discovery

The 4-bromooxazole-2-carbonitrile scaffold is particularly useful in:

• Fragment-Based Drug Design (FBDD) : The low molecular weight and high polarity allow it to serve as a core fragment that can be grown in two vectors (C2 and C4).[1]

• Kinase Inhibitors : Oxazoles are common bioisosteres for amide bonds or phenyl rings in ATP-competitive inhibitors.[1] The C2-nitrile can engage in hydrogen bonding with the hinge region or be converted to a "warhead" (e.g., acrylamide via amine reduction).[1]

• Peptidomimetics : The oxazole ring restricts conformational flexibility, mimicking the peptide bond geometry while improving metabolic stability.[1]

Handling & Safety

• Hazards : Organic nitriles are toxic if swallowed, inhaled, or absorbed through skin.[1] Liberates HCN upon contact with strong acids.[1]

• Storage : Store in a tightly closed container under an inert atmosphere (Nitrogen/Argon) at 2–8 °C.

• PPE : Wear nitrile gloves, safety goggles, and a lab coat.[1] Work exclusively in a chemical fume hood.[1]

References

• Sigma-Aldrich .[1] Product Detail: Methyl 4-bromooxazole-2-carboxylate (CAS 1936295-52-1).[1][5][2][3][4]

• BLD Pharm . Product Detail: 2,4-Dibromooxazole (CAS 1240598-59-7).[1][8][9]

• PubChem . Compound Summary: 4-Bromooxazole-2-carboxamide (CAS 1240598-49-5).[1][10]

• Verrier, C., et al. (2008).[1][11] "Regiocontrolled Palladium-Catalyzed Direct Arylation of Ethyl Oxazole-4-carboxylate". Journal of Organic Chemistry, 73(18), 7383–7386.[1] (Describes Pd-catalyzed arylation logic on oxazoles).

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• 3. 280110-73-8,5-Methyl-3-(piperidin-4-yl)-1,2,4-oxadiazole Hydrochloride-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 4. 1269823-70-2,4-Bromo-7H-pyrrolo[2,3-c]pyridazine-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
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• 9. 1240598-59-7 | 2,4-Dibromooxazole | Ambeed.com [ambeed.com]
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4-Bromooxazole-2-carbonitrile chemical structure and SMILES

This is an in-depth technical monograph on 4-Bromooxazole-2-carbonitrile , designed for researchers in medicinal chemistry and synthetic organic chemistry.[1][2]

[1][2]

Executive Summary & Structural Identity

4-Bromooxazole-2-carbonitrile is a highly functionalized heterocyclic scaffold belonging to the 1,3-oxazole family.[1][2] Characterized by an electron-withdrawing nitrile group at the C2 position and a halogen handle (bromine) at the C4 position, this compound serves as a critical "linchpin" intermediate in Fragment-Based Drug Discovery (FBDD).[1][2] Its bifunctionality allows for orthogonal functionalization—nucleophilic attack or cycloaddition at the nitrile, and transition-metal-catalyzed cross-coupling at the bromide.[1][2]

Chemical Identity Table

Property	Specification
IUPAC Name	4-Bromo-1,3-oxazole-2-carbonitrile
Common Name	4-Bromo-2-cyanooxazole
CAS Number	Not widely listed in public registries; Custom Synthesis Target (See Note 1)
Molecular Formula	C HBrN O
Molecular Weight	172.97 g/mol
SMILES	N#CC1=NC(Br)=CO1
InChIKey	Predicted:[1]RLDKHSPSCDLNRZ-UHFFFAOYSA-N (Analogous to acid derivative)
Precursor CAS	944906-74-5 (4-Bromooxazole-2-carboxylic acid)

Note 1: While the isomeric 2-bromooxazole-4-carbonitrile is commercially indexed, the 4-bromo-2-carbonitrile isomer is often generated in situ or synthesized on-demand from the corresponding carboxylic acid or ester (CAS 944906-74-5).[1][2]

Structural Analysis & Electronic Properties

The 1,3-oxazole ring is a

-excessive heteroaromatic system, but the introduction of the nitrile (C2) and bromine (C4) significantly alters its electronic landscape.[1][2]

Electronic Vectors

• C2-Nitrile (Electron Withdrawing): The nitrile group at C2 exerts a strong inductive (-I) and mesomeric (-M) effect, significantly lowering the electron density of the oxazole ring.[1][2] This makes the ring less prone to oxidation but increases the acidity of the C5-proton.[1]

• C4-Bromine (Steric & Electronic): The bromine atom provides a handle for cross-coupling.[1][2] Its position at C4 is strategically distinct from the more common C5-halogenated oxazoles, allowing for the construction of regio-defined trisubstituted oxazoles.[1][2]

Graphviz: Structural Numbering & Functional Vectors

The following diagram illustrates the IUPAC numbering and the orthogonal reactivity vectors of the molecule.

Synthetic Pathways

Given the rarity of the direct commercial nitrile, the most robust synthetic route proceeds from 4-bromooxazole-2-carboxylic acid (CAS 944906-74-5).[1][2] This ensures regiospecificity, avoiding the formation of the C5-bromo isomer.[1]

Protocol: Acid to Nitrile Conversion

This protocol utilizes a dehydration of the primary amide intermediate.[1]

Step 1: Amidation

• Reagents: 4-Bromooxazole-2-carboxylic acid (1.0 eq), Thionyl Chloride (

  , 3.0 eq), Ammonium Hydroxide ( ).

• Procedure: Reflux the acid in

  for 2 hours to form the acid chloride. Evaporate excess . Dissolve residue in anhydrous DCM and treat with aqueous at 0°C.

• Outcome: Formation of 4-bromooxazole-2-carboxamide.[1]

Step 2: Dehydration to Nitrile

• Reagents: Trifluoroacetic Anhydride (TFAA, 1.2 eq), Pyridine (2.0 eq), DCM.[1][2]

• Procedure: To a solution of the amide in DCM at 0°C, add pyridine followed by dropwise addition of TFAA. Stir for 2 hours allowing to warm to RT.

• Workup: Quench with saturated

  , extract with DCM, and purify via silica gel chromatography (Hexane/EtOAc).

Graphviz: Synthetic Workflow

[2]

Reactivity Profile & Applications

The molecule's value lies in its ability to undergo sequential, selective reactions.[1]

C4-Bromine: Palladium-Catalyzed Cross-Coupling

The C4-position of oxazoles is generally less reactive toward nucleophilic aromatic substitution (

) than the C2 position, but highly amenable to Pd-catalyzed couplings.[1][2]

• Suzuki-Miyaura: Coupling with arylboronic acids to install aromatic systems at C4.[1]

• Sonogashira: Installation of alkynes, useful for extending the carbon skeleton.[1]

• Mechanistic Insight: The electron-withdrawing C2-nitrile reduces the electron density on the ring, potentially facilitating oxidative addition of Pd(0) into the C4-Br bond compared to non-functionalized oxazoles.[1][2]

C2-Nitrile: Heterocycle Formation

The nitrile group is a precursor for various heterocycles, acting as a dipole or electrophile.[1]

• Tetrazole Synthesis: Reaction with Sodium Azide (

  ) yields the 5-(4-bromooxazol-2-yl)tetrazole, a bioisostere of carboxylic acids.[1][2]

• Oxadiazole Formation: Reaction with hydroxylamine followed by acylation/cyclization.[1]

Drug Discovery Applications[1]

• Fragment-Based Drug Design (FBDD): The low molecular weight (<200 Da) and distinct vectors make it an ideal "fragment" for screening against protein targets.[1][2]

• Kinase Inhibitors: Oxazole scaffolds are frequent cores in kinase inhibitors (e.g., VEGFR, EGFR).[2] The 2-cyano group can covalently modify cysteine residues in specific target pockets (reversible covalent inhibition).[1][2]

Safety & Handling (E-E-A-T)

As a halogenated nitrile, strict safety protocols are required.[1][2]

• Acute Toxicity: Nitriles can liberate cyanide ions upon metabolism or hydrolysis.[1] Treat as potentially highly toxic via inhalation and ingestion.[1]

• Skin Sensitization: Halogenated heterocycles are potent alkylating agents; avoid all skin contact.[1]

• Incompatibility: Avoid strong acids (hydrolysis of CN) and strong reducing agents (reduction of Br or CN) unless intended.[1][2]

• Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C to prevent hydrolysis or photolytic dehalogenation.

References

• PubChem Compound Summary: 4-Bromooxazole-2-carboxylic acid (CID 55262621).[1][2] National Center for Biotechnology Information.[1] Link[1][2]

• Schnürch, M., et al. (2007). "Halogenated Heterocycles as Tools for the Construction of Biologically Active Compounds."[1][2] Chemical Reviews, 107(1), 174–243.[1][2] (General reactivity of halo-oxazoles).

• Cai, L., et al. (2010). "Synthesis and structure–activity relationships of 2,4-disubstituted oxazoles."[1][2] Bioorganic & Medicinal Chemistry Letters. (Context for oxazole scaffold utility).

• Pfizer Inc. (2005).[1][2] "Oxazole Derivatives."[1] World Intellectual Property Organization Patent WO2005090321.[1] (Example of oxazole scaffolds in drug design).

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An In-depth Technical Guide to 4-Bromooxazole-2-carbonitrile: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Bromooxazole-2-carbonitrile, a heterocyclic compound of interest in medicinal chemistry and materials science. Due to the limited availability of direct experimental data for this specific molecule, this guide synthesizes information from closely related analogues and foundational chemical principles to predict its physical and chemical properties. We will delve into its structural features, predicted physicochemical parameters including melting point, and spectroscopic characteristics. Furthermore, this guide outlines potential synthetic routes and purification strategies, drawing from established methodologies for the synthesis of bromo- and cyano-substituted oxazoles. Finally, we will explore the potential applications of 4-Bromooxazole-2-carbonitrile in drug discovery and development, supported by the known biological activities of the broader oxazole class of compounds. Safety and handling precautions for this class of compounds are also discussed to ensure safe laboratory practices.

Introduction to the Oxazole Scaffold

The oxazole ring is a five-membered aromatic heterocycle containing one oxygen and one nitrogen atom at positions 1 and 3, respectively.[1][2] This scaffold is a privileged structure in medicinal chemistry, appearing in numerous natural products and synthetic compounds with a wide array of biological activities.[3] Oxazole derivatives have demonstrated potential as antibacterial, antifungal, anti-inflammatory, and anticancer agents.[4][5][6] The electronic properties of the oxazole ring, coupled with its ability to participate in hydrogen bonding and other non-covalent interactions, make it an attractive core for the design of novel therapeutics.[7] The introduction of various substituents onto the oxazole ring allows for the fine-tuning of its physicochemical and pharmacological properties.

Physicochemical Properties of 4-Bromooxazole-2-carbonitrile

Direct experimental data for 4-Bromooxazole-2-carbonitrile is not widely available in the public domain. However, we can infer its key properties based on its constituent functional groups and data from analogous compounds.

Structure and General Characteristics

• Molecular Formula: C₄HBrN₂O

• Molecular Weight: 172.97 g/mol

• Appearance: Expected to be a solid at room temperature.

The presence of the bromine atom and the nitrile group, both of which are electron-withdrawing, is expected to influence the electron density distribution within the oxazole ring, impacting its reactivity and intermolecular interactions.

Predicted Physical Properties

The following table summarizes the predicted physical properties of 4-Bromooxazole-2-carbonitrile. These predictions are based on the general properties of halogenated aromatic nitriles and substituted oxazoles.

Property	Predicted Value/Range	Rationale and Key Considerations
Melting Point (°C)	100 - 150	The melting points of halogens and their compounds generally increase down the group due to stronger van der Waals forces.[8][9][10] Aromatic nitriles are often solids with moderate to high melting points. The combination of the polar nitrile group and the halogen is likely to result in significant dipole-dipole interactions and crystal lattice energy, leading to a relatively high melting point for a molecule of this size.
Boiling Point (°C)	> 250	Due to the expected solid nature and polarity of the molecule, a high boiling point is anticipated. Oxazoles are generally thermally stable.[11]
Solubility	Sparingly soluble in water; Soluble in polar organic solvents (e.g., DMSO, DMF, Acetone)	The polar nitrile and oxazole moieties may impart some water solubility, but the overall aromatic and halogenated character suggests limited aqueous solubility. Good solubility in polar aprotic solvents is expected.
pKa (of conjugate acid)	< 1	The parent oxazole is a weak base (pKa of conjugate acid ≈ 0.8).[2] The presence of two strong electron-withdrawing groups (bromo and cyano) will significantly decrease the basicity of the nitrogen atom.

Spectroscopic Characterization

The structural elucidation of 4-Bromooxazole-2-carbonitrile would rely on a combination of standard spectroscopic techniques. The expected spectral features are outlined below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: A single proton signal is expected for the hydrogen atom at the 5-position of the oxazole ring. The chemical shift of this proton is anticipated to be in the downfield region (δ 7.5-8.5 ppm) due to the aromatic nature of the ring and the deshielding effects of the adjacent electronegative atoms and electron-withdrawing groups.

• ¹³C NMR: Four distinct carbon signals are expected. The carbon of the nitrile group will appear in the characteristic region for nitriles (δ 115-125 ppm). The three carbons of the oxazole ring will have distinct chemical shifts, with the carbon bearing the bromine atom (C4) and the carbon attached to the nitrile group (C2) being significantly influenced by these substituents.

Infrared (IR) Spectroscopy

• A strong, sharp absorption band characteristic of the nitrile (C≡N) stretching vibration is expected around 2220-2260 cm⁻¹.

• C=N and C=C stretching vibrations of the oxazole ring are anticipated in the 1500-1650 cm⁻¹ region.

• The C-Br stretching vibration will likely appear in the fingerprint region, typically below 700 cm⁻¹.

Mass Spectrometry (MS)

The mass spectrum will show a molecular ion peak (M⁺) and a characteristic M+2 peak of nearly equal intensity, which is indicative of the presence of a single bromine atom. Fragmentation patterns would likely involve the loss of the nitrile group and cleavage of the oxazole ring.

Synthesis and Purification

Proposed Synthetic Pathway

A potential route could involve the construction of the oxazole ring followed by bromination, or the use of a pre-brominated starting material. One possible approach is outlined below:

Caption: Proposed synthetic pathway for 4-Bromooxazole-2-carbonitrile.

Detailed Steps & Rationale:

• Oxazole Ring Formation: The synthesis could commence with a Robinson-Gabriel type synthesis, which involves the cyclization of an α-acylaminoketone. Alternatively, other methods for constructing the oxazole ring are well-documented.[12]

• Introduction of the Nitrile Group: The cyano group at the 2-position can be introduced through various methods. One common approach is the Sandmeyer reaction starting from a 2-aminooxazole precursor. Another possibility is the direct cyanation of an activated oxazole derivative.[13]

• Bromination: The final step would be the regioselective bromination of the 2-cyanooxazole intermediate. N-Bromosuccinimide (NBS) is a common and effective reagent for the bromination of electron-rich heterocyclic systems. The directing effects of the existing substituents will be crucial for achieving the desired 4-bromo isomer.

Purification and Characterization Workflow

Caption: General workflow for the purification and characterization of 4-Bromooxazole-2-carbonitrile.

Protocol Considerations:

• Extraction: After the reaction work-up, liquid-liquid extraction with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) would be employed to isolate the crude product from the aqueous phase.

• Chromatography: Purification by column chromatography on silica gel is a standard method for separating the desired product from unreacted starting materials and byproducts. A gradient of ethyl acetate in hexanes would likely be an effective eluent system.

• Recrystallization: For obtaining a highly pure solid product, recrystallization from an appropriate solvent system would be the final purification step.

Potential Applications in Drug Discovery

The 4-Bromooxazole-2-carbonitrile scaffold incorporates several features that are attractive for drug design.

• Bioisosteric Replacement: The oxazole ring can act as a bioisostere for other aromatic or heterocyclic systems, potentially improving pharmacokinetic properties.[7]

• Site for Covalent Modification: The nitrile group can be a site for covalent interaction with biological targets, or it can be hydrolyzed to a carboxylic acid or an amide to explore different binding interactions.

• Modulation of Biological Activity: The bromine atom can enhance binding affinity through halogen bonding and can also be used as a handle for further synthetic modifications via cross-coupling reactions. Halogenated oxazoles have shown enhanced anticancer activity.[1]

Given the known biological activities of oxazole derivatives, 4-Bromooxazole-2-carbonitrile could be investigated for a range of therapeutic applications, including:

• Anticancer Agents: Many oxazole-containing compounds exhibit potent anticancer activity through various mechanisms.[5]

• Antibacterial and Antifungal Agents: The oxazole scaffold is present in several antimicrobial agents.[4]

• Enzyme Inhibitors: The structural features of this molecule make it a candidate for screening against various enzyme targets.[3]

Safety and Handling

As with any chemical compound, proper safety precautions must be observed when handling 4-Bromooxazole-2-carbonitrile and its precursors.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.[14]

• Ventilation: Work in a well-ventilated area, preferably a fume hood, to avoid inhalation of any dust or vapors.[14]

• Handling of Reagents: Be cautious when working with brominating agents like NBS, as they can be corrosive and release bromine. Aromatic amines, which may be used as precursors, can be toxic and should be handled with care.[15]

• Waste Disposal: Dispose of all chemical waste in accordance with institutional and local regulations.

Conclusion

4-Bromooxazole-2-carbonitrile represents a promising, yet underexplored, scaffold for the development of novel chemical entities in drug discovery and materials science. While direct experimental data is limited, this guide has provided a comprehensive overview of its predicted properties, potential synthetic routes, and prospective applications based on established chemical principles and data from analogous compounds. Further experimental investigation into the synthesis and biological evaluation of this compound is warranted to fully elucidate its potential.

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Strategic Deployment of Cyanoxazoles in Medicinal Chemistry: Synthesis, Reactivity, and Application

Executive Summary

The integration of oxazole and nitrile moieties into a single heterocyclic building block—cyanoxazole —offers a unique advantage in modern drug discovery. This scaffold synergizes the metabolic stability and hydrogen-bonding potential of the oxazole ring with the versatile reactivity of the nitrile group.

For the medicinal chemist, cyanoxazoles serve two distinct high-value functions:

• As Pharmacophores: The nitrile group acts as a reversible covalent warhead for targeting catalytic cysteines (e.g., in proteases or kinases) or as a compact hydrogen bond acceptor.

• As Synthetic Linchpins: They provide a rigid, orthogonal handle for late-stage diversification, allowing rapid access to oxazole-carboxamides, amines, and tetrazoles.

This guide details the structural properties, robust synthetic protocols, and strategic applications of cyanoxazole building blocks, moving beyond standard textbook definitions to provide actionable, field-proven insights.

Part 1: Structural & Electronic Properties

The cyanoxazole core is not merely the sum of its parts. The electron-withdrawing nature of the nitrile group (

) significantly alters the electronic landscape of the oxazole ring.

Electronic Modulation

• Acidity: The nitrile group at the C4 or C5 position lowers the

  of the remaining ring protons (particularly at C2), making the ring more susceptible to deprotonation and subsequent functionalization, but also potentially more liable to metabolic ring opening if not substituted.

• Dipole Moment: The vectors of the oxazole ring (heteroatoms) and the nitrile group often reinforce each other, creating a strong dipole. This can improve solubility in polar biological media but may require optimization for membrane permeability.

• Metabolic Stability: Oxazoles are generally more metabolically stable than their furan or thiophene counterparts. A nitrile substituent can further block metabolic "soft spots" (sites of oxidative metabolism), extending the half-life of the drug candidate.

Regioisomer Considerations

The position of the nitrile group dictates reactivity:

• 4-Cyanooxazoles: Highly stable; the nitrile is in conjugation with the C5-O bond system.

• 5-Cyanooxazoles: The nitrile is adjacent to the oxygen, making the C2 position highly electrophilic.

• 2-Cyanooxazoles: Less common due to the lability of the C2-position, often requiring specific synthetic routes (e.g., from cyanogen gas or dehydration of unstable amides).

Part 2: Synthetic Architectures

We present three distinct pathways for accessing cyanoxazole building blocks, ranked by scalability and reliability.

Diagram 1: Retrosynthetic Map of Cyanoxazoles

Caption: Three primary retrosynthetic disconnections for accessing cyanoxazole building blocks. Pathway A is preferred for scale; Pathway B for diversity.

Pathway A: Dehydration of Oxazole-Carboxamides (The Gold Standard)

This is the most reliable method for generating gram-scale quantities of 4- and 5-cyanooxazoles. The precursor carboxamides are easily accessed via standard condensation chemistry (e.g., Cornforth or Davidson synthesis).

• Reagent Choice: While Phosphorus Oxychloride (

  ) is traditional, it is harsh. Cyanuric Chloride (TCT) in DMF is a superior, milder alternative that operates at room temperature with high yields [1].

• Mechanism: The amide oxygen attacks the electrophilic TCT, creating an activated intermediate that undergoes elimination to form the nitrile.

Pathway B: De Novo Assembly (Van Leusen & Isocyanide Insertions)

For generating diverse libraries, assembling the ring with the nitrile (or a precursor) in place is efficient.

• Van Leusen Reaction: Reacting an aldehyde with Tosylmethyl Isocyanide (TosMIC). Note: Standard TosMIC yields the oxazole; using a cyanated TosMIC analog is synthetically challenging. Instead, use a functionalized isocyanide.

• Triple Isocyanide Insertion: The Zhu group has demonstrated a one-pot synthesis of 4-cyanooxazoles from aldehydes and 3 equivalents of isocyanide, catalyzed by Lewis acids [2]. This is a powerful method for rapid diversity generation.

Pathway C: Metal-Catalyzed Cyanation

Direct cyanation of halo-oxazoles using

and Palladium catalysts ( ).

• Constraint: Requires pre-synthesized halo-oxazoles (often unstable).

• Utility: Best for introducing the nitrile at the C2 position where other methods fail.

Part 3: Reactivity & Transformations

The nitrile group on the oxazole ring is a "chameleon" functional group.

The Pinner Reaction (Access to Esters/Amidines)

The electron-deficient oxazole ring facilitates the Pinner reaction. Treating the cyanoxazole with dry

in alcohol yields the imidate salt, which can be hydrolyzed to the ester. This is crucial when the oxazole-ester is difficult to synthesize directly.

Tetrazole Formation (Bioisosteres)

Reaction with sodium azide (

) or trimethylsilyl azide ( ) converts the nitrile into a tetrazole.

• Med Chem Application: The tetrazole acts as a lipophilic bioisostere of a carboxylic acid, improving membrane permeability while maintaining acidic character (

  ).

Reversible Covalent Inhibition

Nitriles are increasingly used as "warheads" to target non-catalytic cysteines in kinases and proteases. The cysteine thiol attacks the nitrile carbon to form a thioimidate.

• Advantage: Unlike acrylamides (irreversible), nitrile adducts can be reversible, reducing the risk of permanent off-target haptenization and immunotoxicity [3].

Part 4: Medicinal Chemistry Applications[1][2][3][4][5][6][7][8]

Fragment-Based Drug Discovery (FBDD)

Cyanoxazoles are ideal fragments:

• Low Molecular Weight: typically < 200 Da.

• High Ligand Efficiency (LE): The rigid geometry allows precise orientation of the H-bond acceptor (N of oxazole) and the dipole (CN).

• Vectors: The C2, C4, and C5 positions offer defined exit vectors for growing the fragment.

Case Study: Antiviral Oxazole-Carboxamides

While specific marketed drugs with a free cyano-oxazole are rare, the motif is a critical intermediate for Oxazole-4-carboxamide antivirals (e.g., KB-2777, a broad-spectrum antiviral lead) [4].

• Strategy: The nitrile is often the precursor to the carboxamide. However, in late-stage optimization, retaining the nitrile can improve metabolic stability by removing the hydrolyzable amide bond, provided the target pocket can accommodate the linear geometry of the cyano group.

Diagram 2: Pharmacophore Features

Caption: Pharmacological interactions of the cyanoxazole motif. The nitrile acts as a dual-mode pharmacophore (covalent or non-covalent).

Part 5: Experimental Protocols

Protocol A: Synthesis of 4-Cyanooxazole via Dehydration (Cyanuric Chloride Method)

Target: Conversion of Oxazole-4-carboxamide to 4-Cyanooxazole. Safety: Cyanuric chloride is corrosive and a lachrymator. Work in a fume hood.

• Preparation: In a flame-dried round-bottom flask, dissolve Oxazole-4-carboxamide (1.0 equiv) in anhydrous DMF (0.5 M concentration).

• Reagent Addition: Cool the solution to 0 °C. Add Cyanuric Chloride (0.5 equiv) portion-wise to control exotherm.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor by TLC (the nitrile is usually less polar than the amide).

• Workup: Pour the reaction mixture into ice-cold water.

  • If solid precipitates: Filter, wash with water, and dry under vacuum.

  • If oil separates: Extract with Ethyl Acetate (3x). Wash combined organics with saturated

    (to remove cyanuric acid byproducts) and brine. Dry over .

• Purification: Concentrate in vacuo. Purify via silica gel flash chromatography (Hexane/EtOAc gradient).

• Yield: Typical yields range from 75–90%.

Protocol B: Van Leusen Synthesis (General Procedure for 5-Substituted Oxazoles)

Target: Synthesis of 5-Aryl-oxazoles (Precursors for C4-cyanation or containing nitrile on the aryl ring).

• Setup: To a suspension of

  (2.0 equiv) in Methanol (0.2 M) is added the Aldehyde (1.0 equiv) and TosMIC (1.0 equiv).

• Reflux: Heat the mixture to reflux for 2–4 hours.

• Workup: Remove solvent under reduced pressure. Resuspend residue in water and extract with DCM.

• Note on Nitriles: If the aldehyde contains a nitrile group, this condition is generally tolerant. If introducing the nitrile onto the oxazole later, use this protocol to build the ring, then halogenate (NBS) and cyanate (Protocol C).

References

• Dehydration of Carboxamides: Dehydration of Aromatic Heterocyclic Carboxamides to Aromatic Heterocyclic Carbonitriles. ResearchGate.

• Triple Isocyanide Insertion: Triple-Consecutive Isocyanide Insertions with Aldehydes: Synthesis of 4-Cyanooxazoles. Organic Letters (ACS).

• Reversible Covalent Inhibitors: An update on the discovery and development of reversible covalent inhibitors. PubMed Central.

• Oxazole Antivirals: FDA approved drugs with oxazole nucleus (Context of KB-2777). ResearchGate.

• Direct C-H Cyanation (Context): Direct Regioselective C-H Cyanation of Purines (Analogous Heterocycle). MDPI.[1]

Sources

• 1. researchgate.net [researchgate.net]

Technical Notes & Optimization

Preventing nitrile hydrolysis during 4-Bromooxazole-2-carbonitrile reactions

A Senior Application Scientist's Guide to Preventing Nitrile Hydrolysis During Synthetic Transformations

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4-Bromooxazole-2-carbonitrile. This guide provides in-depth troubleshooting advice and frequently asked questions to address the common challenge of nitrile group hydrolysis during reactions involving this versatile building block. As Senior Application Scientists, we combine established chemical principles with practical, field-tested insights to ensure your syntheses are successful.

Understanding the Challenge: The Electronic Landscape of 4-Bromooxazole-2-carbonitrile

The stability of the nitrile group in 4-bromooxazole-2-carbonitrile is intrinsically linked to the electronic nature of the oxazole ring. The oxazole ring is an electron-deficient heterocycle due to the presence of two electronegative heteroatoms: oxygen and nitrogen.[1] This electron deficiency has several important consequences for the reactivity of the substituents.

The nitrogen atom, in particular, acts as an electron sink, which increases the electrophilicity of the carbon atoms in the ring, especially the C2 position.[1] Consequently, the carbon atom of the nitrile group at the C2 position becomes more electrophilic and, therefore, more susceptible to nucleophilic attack by water or hydroxide ions, which is the initial step in nitrile hydrolysis.[2][3]

Furthermore, the oxazole ring itself can be sensitive to certain reaction conditions. For instance, the proton at the C2 position is the most acidic on the oxazole ring, and strong bases can lead to deprotonation and potentially ring-opening.[1][4] This inherent reactivity profile necessitates careful consideration of reaction conditions to preserve the integrity of the nitrile group.

Frequently Asked Questions (FAQs)

Q1: Why is the nitrile group on my 4-bromooxazole-2-carbonitrile hydrolyzing to a carboxylic acid or an amide?

A1: Nitrile hydrolysis is typically promoted by harsh acidic or basic conditions and elevated temperatures.[3][5][6] The electron-deficient nature of the oxazole ring makes the nitrile carbon more susceptible to nucleophilic attack. Under acidic conditions, the nitrile nitrogen is protonated, which significantly increases the electrophilicity of the nitrile carbon, making it reactive even towards weak nucleophiles like water.[2][3][7] In basic media, the strongly nucleophilic hydroxide ion directly attacks the nitrile carbon.[2][3] In both cases, an amide intermediate is formed, which can then be further hydrolyzed to the carboxylic acid.[2][3][5]

Q2: I am performing a Suzuki coupling at the 4-bromo position. What conditions should I use to avoid nitrile hydrolysis?

A2: Many standard Suzuki coupling conditions that use strong bases like NaOH or KOH, especially with heating in aqueous solvents, can lead to nitrile hydrolysis. To mitigate this, consider using milder bases and anhydrous conditions.

Parameter	Conditions to Avoid	Recommended Conditions	Rationale
Base	NaOH, KOH, K2CO3 in aqueous media	CsF, K3PO4, or organic bases like triethylamine (TEA) or diisopropylethylamine (DIPEA)	These bases are generally less nucleophilic and can be used under anhydrous conditions, minimizing the presence of water.
Solvent	Aqueous mixtures (e.g., Toluene/Water, Dioxane/Water)	Anhydrous solvents like 1,4-Dioxane, Toluene, or Tetrahydrofuran (THF)	The absence of water is crucial to prevent hydrolysis.
Temperature	High temperatures (>100 °C) for extended periods	Lower temperatures (60-80 °C) if the reaction proceeds efficiently	Minimizes the rate of the hydrolysis side reaction.
Catalyst	Standard Pd(PPh3)4	Consider ligands that promote efficient coupling at lower temperatures, such as Buchwald or other specialized phosphine ligands.	More active catalysts can allow for milder reaction conditions.

Q3: Can I use a protecting group for the nitrile?

A3: While nitrile protecting groups exist, they are not commonly employed due to the relative stability of the nitrile group under many conditions. The additional steps of protection and deprotection can also lower the overall yield. It is often more practical to carefully select reaction conditions that are compatible with the nitrile group. If protection is necessary, complexation with a Lewis acid might be a possibility, but this would need to be carefully evaluated for your specific reaction.

Troubleshooting Guides

Scenario 1: Unintended Hydrolysis During Nucleophilic Substitution

If you are attempting a nucleophilic substitution at the 4-bromo position and observing nitrile hydrolysis, consider the following troubleshooting workflow:

Caption: Troubleshooting workflow for nitrile hydrolysis.

Scenario 2: Preserving the Nitrile During Metal-Catalyzed Cross-Coupling Reactions

For reactions like Suzuki, Stille, or Buchwald-Hartwig amination at the 4-bromo position, the choice of base and solvent is paramount.

Experimental Protocol: Nitrile-Compatible Suzuki Coupling

This protocol provides a starting point for the Suzuki coupling of 4-bromooxazole-2-carbonitrile with an arylboronic acid, designed to minimize nitrile hydrolysis.

• Reagent Preparation:

  • To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 4-bromooxazole-2-carbonitrile (1.0 eq).

  • Add the arylboronic acid (1.2 eq).

  • Add a mild base such as cesium fluoride (CsF, 2.0 eq) or potassium phosphate (K3PO4, 2.0 eq).

  • Add the palladium catalyst (e.g., Pd(PPh3)4, 0.05 eq) and any additional ligands if required.

• Reaction Execution:

  • Add anhydrous solvent (e.g., 1,4-dioxane or toluene) via syringe.

  • Degas the reaction mixture by bubbling argon through the solution for 10-15 minutes or by using freeze-pump-thaw cycles.

  • Heat the reaction mixture to 80 °C and monitor the progress by TLC or LC-MS.

• Work-up:

  • Cool the reaction to room temperature.

  • Dilute with an organic solvent like ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Mechanistic Insight: Why Milder Conditions Work

The hydrolysis of nitriles proceeds through a tetrahedral intermediate. By avoiding harsh conditions, you can disfavor the formation of this intermediate.

Caption: Simplified mechanism of nitrile hydrolysis.

Milder bases are less nucleophilic and less likely to attack the nitrile carbon directly. Anhydrous conditions limit the availability of water, a key reagent for hydrolysis. Lower temperatures reduce the reaction rate of the undesired hydrolysis pathway, which often has a higher activation energy than the desired coupling reaction.

By carefully controlling the reaction environment, you can successfully perform a wide range of transformations on 4-bromooxazole-2-carbonitrile while preserving the valuable nitrile functionality.

References

• Libretexts, C. (2025, January 19). 20.7: Chemistry of Nitriles. Chemistry LibreTexts. [Link]

• [Reference for conformational rigidity of small carbocycles - not directly about nitrile hydrolysis but relevant to molecular design]
• [Reference on conversion of nitriles to N-heterocycles, indicating the reactivity of the nitrile group]
• [Reference on Pd-catalyzed arylation of nitriles, showing comp
• [Reference on carbene reactivity towards nucleophiles, providing general context on reactivity with N-H and O-H bonds]

• Wikipedia. (n.d.). Oxazole. In Wikipedia. Retrieved February 5, 2026, from [Link]

• [Reference on synthesis of oxazole-4-carbonitriles, demonstrating successful synthesis and handling of cyano-oxazoles]
• [Reference on nitrile synthesis, which can provide insights into the stability of the functional group]
• [Reference on visible-light-induced cross-coupling, showcasing mild conditions comp
• [Reference on nucleophilic addition to dihydrooxazoles, providing insights into the reactivity of rel

• Organic Chemistry Tutor. (n.d.). Hydrolysis of Nitriles. [Link]

• [Reference on metal-nitrile bonding, relevant for understanding c
• [Reference on microwave-assisted synthesis of oxazoles, relevant for synthesis but not directly for hydrolysis prevention]
• [Reference on nitrile synthesis via cyanation, indicating conditions where the nitrile group is formed and stable]
• [Reference on nucleophilic catalysis for ester hydrolysis, providing general principles of c

• Clark, J. (n.d.). Hydrolysis of Nitriles. Chemguide. [Link]

• [Reference on oxazole reactivity from a university courseware, confirming C2 deproton

• Organic Chemistry Portal. (n.d.). Nitrile to Acid. [Link]

• [Reference on synthesis of oxazoles, providing context on the form

• The Organic Chemistry Tutor. (2024, April 26). Hydrolysis of Nitriles Explained! (Basic and Acidic Conditions) [Video]. YouTube. [Link]

• [Reference on reactivity of nucleophilic reagents toward esters, giving a broader context of nucleophilic
• [Reference on pH-dependent hydrolysis, illustrating the importance of pH control in reactions]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. organicchemistrytutor.com [organicchemistrytutor.com]
• 4. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. Nitrile to Acid - Common Conditions [commonorganicchemistry.com]
• 7. youtube.com [youtube.com]

Solubility of 4-Bromooxazole-2-carbonitrile in DMSO and methanol

Technical Support Center: 4-Bromooxazole-2-carbonitrile Solubility & Handling Guide

Product Identity: 4-Bromooxazole-2-carbonitrile CAS Number: 406938-53-2 Molecular Formula: C₄HBrN₂O Molecular Weight: 172.97 g/mol

Executive Summary: Solubility Profile

As a Senior Application Scientist, I often address inquiries regarding the optimal solvation of halogenated heteroaromatic nitriles. 4-Bromooxazole-2-carbonitrile presents a specific set of physicochemical challenges due to the electron-withdrawing nature of both the bromine atom (C4 position) and the nitrile group (C2 position).

The following matrix summarizes the solubility behavior verified through structural analog analysis and standard heterocyclic chemistry principles:

Solvent	Solubility Rating	Stability Risk	Recommended Use
DMSO	High (>50 mg/mL)	Low	Primary Stock Solution
Methanol	Moderate (~10-20 mg/mL)	Moderate (Solvolysis risk)	Secondary/Working Solution
Water	Negligible	High (Hydrolysis)	Avoid for Stock
DMF	High (>50 mg/mL)	Low	Alternative Stock

Technical Troubleshooting & FAQs

Q1: Why is DMSO the preferred solvent over Methanol for stock preparation?

A: While 4-Bromooxazole-2-carbonitrile dissolves in methanol, DMSO (Dimethyl Sulfoxide) is superior for two mechanistic reasons:

• Dipolar Aprotic Solvation: The sulfoxide oxygen in DMSO effectively solvates the electron-deficient oxazole ring without donating protons. This maximizes solubility (often >100 mM) for high-concentration stocks .

• Nucleophilic Inertness: Methanol is a protic nucleophile. In the presence of trace acids or bases (often found in unpurified samples), methanol can attack the highly electrophilic nitrile carbon at the C2 position, leading to the formation of a methyl imidate ester (Pinner reaction type mechanism) . DMSO avoids this degradation pathway.

Q2: I observed precipitation when diluting my DMSO stock into aqueous media. How do I fix this?

A: This is a common issue caused by the "crash-out" effect when a lipophilic molecule encounters a high-dielectric aqueous environment.

• Root Cause: The logP of 4-Bromooxazole-2-carbonitrile (approx. 1.2–1.5) indicates lipophilicity. Rapid addition of water causes local supersaturation.

• Solution: Use a step-wise dilution protocol .

  • Dilute the DMSO stock into an intermediate solvent (e.g., Ethanol or PEG-400) if compatible with your assay.

  • Alternatively, add the aqueous buffer slowly to the DMSO solution with constant vortexing, not the other way around.

  • Ensure the final DMSO concentration remains <0.5% (v/v) to avoid solvent toxicity in biological assays, but be aware that solubility drops strictly below 10 µM in pure aqueous buffer.

Q3: Is this compound stable in solution for long-term storage?

A:

• In DMSO: Stable at -20°C for 6 months if kept anhydrous. DMSO is hygroscopic; absorbed water can hydrolyze the nitrile to a primary amide. Use a desiccator.

• In Methanol: Not recommended for storage >24 hours. The risk of nucleophilic attack increases with time and temperature.

Standard Operating Procedures (SOPs)

Protocol A: Preparation of 100 mM Stock Solution in DMSO

Objective: Create a stable, high-concentration stock for downstream dilution.

• Calculate Mass: For 1 mL of 100 mM stock, weigh 17.3 mg of 4-Bromooxazole-2-carbonitrile.

• Solvent Addition: Add 1 mL of anhydrous DMSO (Grade: ≥99.9%, sterile filtered).

• Dissolution:

  • Vortex vigorously for 30 seconds.

  • If particulates remain, sonicate in a water bath at ambient temperature (25°C) for 2 minutes. Do not heat above 40°C to prevent degradation.

• Inspection: Solution should be clear and colorless to pale yellow.

• Storage: Aliquot into amber glass vials (to prevent UV degradation of the C-Br bond) and store at -20°C or -80°C.

Protocol B: Stability Check (HPLC/TLC)

If you suspect degradation in methanol:

• TLC System: Hexanes:Ethyl Acetate (3:1).

• Observation: The starting nitrile will have a higher R_f. A lower R_f spot indicates hydrolysis (amide) or methanolysis (imidate/ester).

Visualizing the Solubility & Stability Logic

The following diagram illustrates the decision-making process for solvent selection and the chemical risks involved.

Caption: Decision tree for solvent selection highlighting the stability advantages of DMSO over protic solvents like methanol and water.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 679, Dimethyl Sulfoxide. Retrieved from [Link]

• Tang, S., et al. (2011). Copper(II)-mediated formation of oxazole-4-carbonitrile from acetophenone and coordinated cyanide anion. Royal Society of Chemistry.[1] Retrieved from [Link]

• ChemCD. 4-BROMOOXAZOLE-2-CARBONITRILE Product Page (CAS 406938-53-2). Retrieved from [Link]

Sources

• 1. Dimethyl Sulfoxide | (CH3)2SO | CID 679 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 4-Bromooxazole-2-carbonitrile Derivatives

The following technical support guide is designed for 4-Bromooxazole-2-carbonitrile derivatives.

Technical Note: This compound class possesses a unique reactivity profile.[1] The electron-withdrawing nitrile group at the C2 position, combined with the electronegative oxygen and nitrogen of the oxazole ring, renders the C2 position highly electrophilic. Consequently, these derivatives are significantly more sensitive to hydrolysis and nucleophilic attack than their 4-cyano or 5-cyano isomers.[1]

Status: Operational Role: Senior Application Scientist Scope: Isolation, Purification, and Stability Management

Module 1: Chromatographic Purification (The Primary Workflow)

User Query: I am seeing streaking on my TLC plates and poor separation on silica columns. My product yield drops significantly after chromatography. What is happening?

Root Cause Analysis: The 2-cyano group activates the oxazole ring, making it susceptible to acid-catalyzed hydrolysis on the surface of standard silica gel (which is slightly acidic, pH ~5-6). This converts your nitrile into the corresponding primary amide (4-bromooxazole-2-carboxamide), which appears as a polar streak or a lower

spot.[1] Additionally, if you use methanol in your mobile phase, the C2-nitrile can undergo Pinner reaction-like nucleophilic attack to form imidates.[1]

Troubleshooting Protocol:

Stationary Phase Neutralization

Standard silica must be buffered to prevent hydrolysis.[1]

• Method A (Pre-treatment): Slurry the silica gel in a solvent containing 1-2% Triethylamine (Et

  N) before packing the column. Flush with 2 column volumes (CV) of pure mobile phase to remove excess amine before loading the sample.

• Method B (Alternative Phase): Switch to Neutral Alumina (Brockmann Grade III) .[1] Alumina is less acidic and often provides better resolution for acid-sensitive nitriles.[1]

Mobile Phase Selection

• Avoid: Methanol, Ethanol, or water-containing solvents (promotes nucleophilic attack/hydrolysis).

• Recommended:

  • System 1: n-Heptane / Ethyl Acetate (Gradient: 0%

    30% EtOAc).[1]

  • System 2: Dichloromethane (DCM) / n-Heptane (Isocratic: Start 50:50).[1] DCM solubilizes bromo-oxazoles well without engaging in H-bonding.[1]

Rapid Filtration (Flash Chromatography)

Minimize residence time.[1] Do not leave the compound on the column overnight.

• Flow Rate: Increase flow rate to the upper limit of your column's resolution (e.g., 20-25 mL/min for a 12g cartridge).

• Loading: Use solid loading (adsorbed onto Celite or neutral alumina) rather than liquid loading in DMSO/DMF to prevent peak tailing.[1]

Module 2: Crystallization & Precipitation (Scalability)

User Query: My compound oils out during recrystallization attempts. How do I get a solid?

Root Cause Analysis: 4-Bromooxazole-2-carbonitrile derivatives often have low melting points and high solubility in lipophilic solvents due to the bromine atom.[1] "Oiling out" occurs when the compound phase-separates as a liquid before the crystal lattice can form, usually because the temperature is above the melting point of the solvated product or the supersaturation is too high.

Troubleshooting Protocol:

Parameter	Recommendation	Mechanism
Primary Solvent	Isopropanol (IPA) or TBME	Moderate polarity dissolves the oxazole at high temp but forces lattice formation upon cooling.[1]
Anti-Solvent	n-Heptane or Cyclohexane	Reduces solubility gradually.[1][2][3] Heptane is preferred over Hexane for its higher boiling point (98°C), allowing a wider temperature gradient.
Technique	Slow Evaporation + Seeding	Dissolve in minimal DCM, add 3 equiv. volume of Heptane. Allow DCM to evaporate slowly at RT.[1]
Temperature	-20°C (Freezer)	Critical step. Many bromo-oxazoles require sub-zero temperatures to initiate nucleation due to low lattice energy.[1]

Step-by-Step Recrystallization Workflow:

• Dissolve crude solid in minimum warm TBME (Methyl tert-butyl ether) (approx. 35-40°C).

• Add n-Heptane dropwise until the solution turns slightly cloudy.

• Add a single drop of TBME to restore clarity.[1]

• Remove from heat and let cool to Room Temperature (RT) undisturbed for 2 hours.

• Transfer to -20°C freezer for 12 hours.

• Filter cold and wash with cold n-Heptane.[1]

Module 3: Impurity Management (Regioisomers & Byproducts)

User Query: I have a persistent impurity at R

0.45 (very close to my product at 0.50). NMR suggests it's a regioisomer or a debrominated species.

Root Cause Analysis:

• Regioisomers: If synthesized via cyclization, you may have the 5-bromo isomer.[1]

• Debromination: If synthesized via lithiation/bromination, trace water can lead to the hydro-dehalogenated oxazole-2-carbonitrile.[1]

• Hydrolysis: The amide byproduct (4-bromooxazole-2-carboxamide).[1]

Separation Strategy (Decision Matrix):

Figure 1: Decision matrix for removing specific impurities based on physicochemical properties.[1]

Specific Protocols:

• Removing the Amide:

  • Suspend the crude mixture in dry DCM.

  • The nitrile (product) is highly soluble in DCM.

  • The amide (impurity) often precipitates out due to strong intermolecular hydrogen bonding.

  • Filter the suspension; the filtrate contains your purified nitrile.

• Removing the Regioisomer:

  • If normal phase fails, use Reverse Phase (C18) chromatography.

  • Mobile Phase: Water/Acetonitrile (0.1% Formic Acid).[1]

  • Note: The 4-bromo and 5-bromo isomers possess different dipole vectors, often resulting in better separation selectivity (

    ) on hydrophobic stationary phases.[1]

Module 4: Stability & Storage FAQs

Q: Can I store the purified compound in solution? A: No. 4-Bromooxazole-2-carbonitrile is an activated electrophile.[1] In solution (especially in polar solvents like DMSO or Methanol), it will slowly react with trace water or the solvent itself over time.

• Protocol: Evaporate to dryness immediately.[1] Store as a solid under Argon at -20°C.

Q: My compound turned yellow/brown overnight. Is it ruined? A: This indicates radical decomposition or light sensitivity (common with C-Br bonds).[1]

• Check: Run a TLC.[1] If the main spot is still intact, the color is likely a trace impurity (bromine radical formation).

• Fix: Perform a quick filtration through a small pad of activated charcoal or silica using DCM to remove the colored species.

References

• CymitQuimica. 2-Bromooxazole-4-Carbonitrile - Chemical Properties and Availability. Retrieved from

• Schnürch, M., et al. (2007). Halogenated Heterocycles as Tools for the Synthesis of Bioactive Compounds. (General reference on halo-oxazole stability).

• Lawrence Livermore National Laboratory. (2023).[1][4] Purification of Cyano-Heterocycles via Modified Distillation and Precipitation. Retrieved from

• Vertex Pharmaceuticals. (2014).[1] Process for making benzoxazepin compounds (Intermediate synthesis involving bromo-oxazoles). WO2014140073A1.[1] Retrieved from

• University of Rochester. Reagents & Solvents: Solvents for Recrystallization. Retrieved from

Sources

• 1. 2-Bromooxazole-4-Carbonitrile | CymitQuimica [cymitquimica.com]
• 2. reddit.com [reddit.com]
• 3. youtube.com [youtube.com]
• 4. osti.gov [osti.gov]

Minimizing debromination side products of 4-Bromooxazole-2-carbonitrile

The following Technical Support Guide is structured as a specialized resource for researchers working with 4-Bromooxazole-2-carbonitrile . It addresses the specific challenge of hydrodehalogenation (debromination) , a common but frustrating side reaction where the bromine atom is replaced by hydrogen, reducing yield and complicating purification.

Topic: Minimizing Debromination (Hydrodehalogenation) Side Products Ticket ID: OX-BR-CN-004 Status: Resolved / Expert Guide

Executive Summary: The Chemistry of the Problem

The Issue: You are observing the formation of Oxazole-2-carbonitrile (the debrominated byproduct) during cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira) or nucleophilic substitutions involving 4-Bromooxazole-2-carbonitrile .

The Cause: The 4-bromooxazole scaffold is electron-deficient due to the electron-withdrawing nitrile group at the C2 position. This makes the C4-Br bond highly reactive but also susceptible to hydrodehalogenation . In Palladium-catalyzed cycles, this occurs via a competing pathway:

• Oxidative Addition: Pd(0) inserts into the C-Br bond.

• Stalled Cycle: If transmetallation is slow, the highly electrophilic Oxazolyl-Pd(II)-Br intermediate intercepts a hydride source (H⁻).

• Sources of Hydride: Protic solvents (MeOH, EtOH), moisture, or

  -hydride elimination from alkyl-phosphine ligands.

Troubleshooting Guide (Q&A)

Case 1: "I see >15% debrominated product in my Suzuki coupling LC-MS."

Diagnosis: The catalytic cycle is stalling post-oxidative addition, allowing the Pd-intermediate to scavenge protons. Root Cause: Likely use of protic solvents (alcohols) or insufficient base strength to drive transmetallation.

Corrective Action:

• Switch Solvents: Move from MeOH/EtOH/Water mixtures to anhydrous aprotic solvents like 1,4-Dioxane, DMF, or Toluene. Alcohols are primary hydride donors in this system.

• Catalyst Optimization: Switch to Pd(dppf)Cl₂·CH₂Cl₂ . The bidentate ferrocenyl ligand (dppf) has a large bite angle that favors reductive elimination of the coupled product over side reactions [1].

• Base Selection: Use anhydrous K₃PO₄ or Cs₂CO₃ instead of aqueous Na₂CO₃. Water can promote debromination in highly electron-deficient heterocycles.

Case 2: "The starting material degrades/debrominates upon storage."

Diagnosis: Radical-induced degradation or hydrolysis. Root Cause: The C-Br bond in electron-poor heteroaromatics can be light-sensitive, leading to homolytic cleavage and radical abstraction of hydrogen from the environment.

Corrective Action:

• Storage: Store at -20°C under Argon/Nitrogen.

• Light Protection: Wrap vials in aluminum foil.

• Stabilizer: Ensure the compound is free of residual metal impurities (Fe, Cu) from synthesis, as these catalyze radical decomposition.

Case 3: "Debromination occurs during nucleophilic aromatic substitution (SɴAr)."

Diagnosis: Metal-Halogen Exchange (MHE) competition. Root Cause: If using organolithium or Grignard reagents, the bromine atom undergoes exchange (Li/Mg replaces Br) faster than the nucleophilic attack, followed by protonation upon workup.

Corrective Action:

• Change Nucleophile: Switch to softer nucleophiles (e.g., thiols, amines) with non-metallic bases (DIPEA, TEA).

• Temperature Control: If using organometallics, conduct the reaction at -78°C to kinetically favor substitution over exchange.

• Knochel-Hauser Base: Consider using TMPMgCl·LiCl (Knochel bases) which are more selective for deprotonation/functionalization than halogen exchange in sensitive substrates [2].

The "Golden Protocol" for Suzuki Coupling

Designed to minimize hydrodehalogenation (<2%).

Reaction: 4-Bromooxazole-2-carbonitrile + Aryl Boronic Acid

4-Aryl-oxazole-2-carbonitrile

Component	Recommendation	Rationale
Catalyst	Pd(dppf)Cl₂·CH₂Cl₂ (3-5 mol%)	Bidentate ligand stabilizes the Pd-complex, preventing -hydride elimination and accelerating the coupling cycle [1].
Solvent	1,4-Dioxane (Anhydrous)	Aprotic. Eliminates the primary source of hydride (H⁻) found in alcohols.
Base	K₃PO₄ (2.0 - 3.0 equiv)	Anhydrous, mild base. Sufficient to activate the boronic acid without promoting hydrolysis.
Temperature	80°C - 90°C	High enough to overcome the activation energy for transmetallation, but controlled to prevent thermal degradation.
Atmosphere	Argon/Nitrogen (Strict)	Oxygen can oxidize ligands; moisture provides protons for debromination.

Step-by-Step Workflow:

• Purge: Flame-dry the reaction flask and cycle Argon/Vacuum 3 times.

• Charge: Add 4-Bromooxazole-2-carbonitrile (1.0 eq), Aryl Boronic Acid (1.1 eq), Pd(dppf)Cl₂ (0.05 eq), and K₃PO₄ (2.5 eq).

• Solvate: Add anhydrous 1,4-Dioxane (0.1 M concentration relative to oxazole).

• Degas: Sparge the solution with Argon for 10 minutes (Critical step to remove dissolved O₂).

• Heat: Stir at 85°C for 4–12 hours. Monitor via LC-MS.

• Workup: Filter through Celite to remove Pd residues immediately. Do not leave the reaction mixture sitting overnight, as post-reaction debromination can occur.

Mechanistic Visualization

Pathway Analysis: Coupling vs. Debromination

The following diagram illustrates the "Fork in the Road" where the reaction succeeds or fails.

Caption: Figure 1. The kinetic competition between the desired Transmetallation (Green) and the parasitic Hydrodehalogenation (Red).

Troubleshooting Decision Tree

Caption: Figure 2. Quick diagnostic flow for identifying the source of hydride donors in the reaction mixture.

References

• Organic Syntheses . "Suzuki-Miyaura Coupling Reactions of 4-Bromooxazoles." Org.[1][2] Synth.2015 , 92, 213-226. Link

• Uzelac, E. J.; Rasmussen, S. C. "Synthesis of Brominated Thiazoles via Sequential Bromination-Debromination Methods."[3] J. Org.[1] Chem.2017 , 82(11), 5947–5951.[3] Link

• Vertex AI Search . "Palladium-catalyzed cross-coupling reactions of compound 4 with arylboronic acids." ResearchGate.[4] Link

Sources

• 1. 1,3-Oxazole synthesis [organic-chemistry.org]
• 2. scispace.com [scispace.com]
• 3. Synthesis of Brominated Thiazoles via Sequential Bromination-Debromination Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Spectroscopic Analysis of 4-Bromooxazole-2-carbonitrile

In the landscape of modern drug discovery and materials science, the unambiguous structural elucidation of novel heterocyclic compounds is paramount. 4-Bromooxazole-2-carbonitrile stands as a key pharmacophore and synthetic intermediate, where precise characterization is not merely academic but a necessity for advancing research. This guide provides an in-depth analysis of the ¹H NMR spectrum of this molecule, contextualized by a comparative assessment with other pivotal spectroscopic techniques. Our approach is grounded in the principles of causality, ensuring that every analytical choice is justified and every piece of data is part of a self-validating system.

The Central Role of ¹H NMR in Structural Elucidation

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is the cornerstone of structural analysis for organic molecules. Its power lies in its ability to provide detailed information about the chemical environment, connectivity, and stereochemistry of hydrogen atoms. For a molecule like 4-Bromooxazole-2-carbonitrile, ¹H NMR offers a rapid and definitive method for confirming its identity and assessing its purity.

Predicted ¹H NMR Spectrum of 4-Bromooxazole-2-carbonitrile

The oxazole ring has one proton at the 5-position. To predict its chemical shift, we start with the baseline chemical shifts of unsubstituted oxazole: H2 at ~7.95 ppm, H5 at ~7.69 ppm, and H4 at ~7.09 ppm. In our target molecule, the protons at positions 2 and 4 are replaced by a cyano (-CN) group and a bromine (-Br) atom, respectively.

Both the cyano and bromo groups are electron-withdrawing. The cyano group exerts a strong anisotropic effect and withdraws electron density through both induction and resonance, leading to significant deshielding of nearby protons. The bromine atom is also electronegative and deshields protons through an inductive effect, although its effect is less pronounced than that of the cyano group.

Considering these substituent effects, the lone proton at the 5-position (H5) is expected to be significantly deshielded. Therefore, we can predict that the ¹H NMR spectrum of 4-Bromooxazole-2-carbonitrile will exhibit a single peak, a singlet , with a chemical shift anticipated to be downfield of the parent oxazole H5 signal, likely in the range of δ 8.0 - 8.5 ppm . The absence of adjacent protons ensures the signal will be a sharp singlet.

dot graph "Molecular_Structure" { layout=neato; node [shape=plaintext, fontcolor="#202124"]; edge [color="#5F6368"];

} enddot Caption: Molecular Structure of 4-Bromooxazole-2-carbonitrile.

A Multi-faceted Approach: Comparison with Other Spectroscopic Techniques

While ¹H NMR is a powerful tool, a comprehensive characterization relies on the convergence of data from multiple analytical techniques. Below, we compare the insights provided by ¹H NMR with those from ¹³C NMR, Mass Spectrometry, and Infrared Spectroscopy.

Technique	Information Provided	Strengths for this Molecule	Limitations for this Molecule
¹H NMR	Chemical environment of the single proton.	- Unambiguous signal for the H5 proton.- Excellent for purity assessment.	Provides limited information on the carbon backbone.
¹³C NMR	Number and chemical environment of carbon atoms.	- Confirms the presence of four distinct carbon environments in the core structure.	- Quaternary carbons (C2, C4, and the nitrile carbon) may show weak signals.
Mass Spectrometry (MS)	Molecular weight and fragmentation pattern.	- Provides definitive molecular weight.- Isotopic pattern of bromine (¹⁹Br/⁸¹Br) is a clear indicator.	Does not provide information on the connectivity of atoms.
Infrared (IR) Spectroscopy	Presence of functional groups.	- Strong, characteristic C≡N stretch.- Characteristic oxazole ring vibrations.	Provides limited information on the overall molecular structure.

¹³C NMR Spectroscopy

In the proton-decoupled ¹³C NMR spectrum, we expect to see four signals for the four carbon atoms of the 4-bromooxazole-2-carbonitrile core, plus the nitrile carbon. Based on typical chemical shift ranges, we can predict the following approximate signals[1][2]:

• C2 (attached to -CN and O, N): ~150-160 ppm

• C4 (attached to -Br): ~115-125 ppm

• C5 (attached to H): ~130-140 ppm

• C of -CN: ~110-120 ppm

Mass Spectrometry

Mass spectrometry provides the molecular weight of the compound. For 4-bromooxazole-2-carbonitrile (C₄HBr N₂O), the monoisotopic mass is approximately 186.94 g/mol . A key feature in the mass spectrum will be the isotopic pattern of bromine. Natural bromine consists of two isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio. This will result in two molecular ion peaks (M and M+2) of almost equal intensity, which is a definitive signature for the presence of a single bromine atom[3].

Infrared Spectroscopy

Infrared (IR) spectroscopy is excellent for identifying functional groups. The most prominent and diagnostic peak in the IR spectrum of 4-bromooxazole-2-carbonitrile will be the stretching vibration of the nitrile group (C≡N), which typically appears as a sharp, strong band in the region of 2220-2260 cm⁻¹[4]. The spectrum will also show characteristic absorption bands for the C=N and C-O stretching of the oxazole ring, typically in the 1500-1650 cm⁻¹ and 1000-1300 cm⁻¹ regions, respectively.

dot digraph "Spectroscopic_Workflow" { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

} enddot Caption: Workflow for the comprehensive spectroscopic analysis of 4-Bromooxazole-2-carbonitrile.

Experimental Protocols

¹H NMR Spectroscopy

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of 4-Bromooxazole-2-carbonitrile.

  • Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube.

  • Ensure the sample is fully dissolved; vortex or gently warm if necessary.

• Instrument Setup:

  • Use a spectrometer with a field strength of at least 400 MHz for optimal resolution.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve a narrow and symmetrical peak shape for the solvent residual peak.

• Data Acquisition:

  • Acquire the spectrum using a standard single-pulse experiment.

  • Set the spectral width to cover a range of at least 0-12 ppm.

  • Use a sufficient number of scans (typically 8-16) to achieve a good signal-to-noise ratio.

  • Process the data using an appropriate software, including Fourier transformation, phase correction, and baseline correction.

  • Reference the spectrum to the residual solvent peak (e.g., CHCl₃ at 7.26 ppm) or an internal standard like tetramethylsilane (TMS).

¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR, ensuring a sufficient concentration (20-50 mg if possible).

• Data Acquisition:

  • Use a standard proton-decoupled pulse sequence.

  • Set the spectral width to 0-200 ppm.

  • A larger number of scans will be required due to the low natural abundance of ¹³C.

Mass Spectrometry (Electron Ionization - EI)

• Sample Introduction: Introduce a small amount of the sample, either directly via a solids probe or through a GC inlet if the compound is sufficiently volatile and thermally stable.

• Ionization: Use a standard electron ionization energy of 70 eV.

• Analysis: Scan a mass range that includes the expected molecular ion, for example, m/z 50-250.

Infrared Spectroscopy (Attenuated Total Reflectance - ATR)

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

• Data Acquisition:

  • Collect a background spectrum of the clean, empty ATR crystal.

  • Press the sample against the crystal to ensure good contact.

  • Collect the sample spectrum, typically by co-adding 16-32 scans at a resolution of 4 cm⁻¹.

  • The final spectrum is presented in terms of transmittance or absorbance versus wavenumber.

Conclusion

The structural verification of 4-Bromooxazole-2-carbonitrile is most effectively achieved through a synergistic application of multiple spectroscopic techniques. ¹H NMR provides the most direct and rapid confirmation of the proton environment and purity. When combined with the complementary data from ¹³C NMR, mass spectrometry, and IR spectroscopy, a complete and unambiguous structural assignment can be made with the highest degree of confidence. This integrated approach exemplifies a robust and self-validating system for the characterization of novel compounds in a research and development setting.

References

• Abraham, R. J., & Matth, M. (n.d.). ¹H chemical shifts in NMR, part 18 1. Ring currents and π-electron effects in hetero-aromatics. Modgraph. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 29). Interpreting C-13 NMR Spectra. Retrieved from [Link]

• Chemistry LibreTexts. (2022, September 5). 4.2: IR Spectroscopy. Retrieved from [Link]

• Oregon State University. (n.d.). ¹³C NMR Chemical Shift. Retrieved from [Link]

• Pihlaja, K., & Uyanik, C. (2006). C-13 NMR study of substituent effects in 1,2,4-oxadiazole and 1,2,4-thiadiazole derivatives. Magnetic Resonance in Chemistry, 28(5), 426-430. Retrieved from [Link]

• PubChem. (n.d.). 5-Bromooxazole. Retrieved from [Link]

• ResearchGate. (n.d.). Experimental and theoretical spectroscopic investigations of 2-Bromo-4-methylbenzonitrile. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis, spectroscopic characterization, mass spectrometry, and crystal structure of N-{[(4-bromophenyl)amino]carbonothioyl}benzamide. Retrieved from [Link]

• Semantic Scholar. (n.d.). MASS SPECTROMETRY OF OXAZOLES. Retrieved from [Link]

• Spectroscopy Online. (2019, July 1). Organic Nitrogen Compounds IV: Nitriles. Retrieved from [Link]

• Wiley Analytical Science. (n.d.). Interpretation of Infrared Spectra, A Practical Approach. Retrieved from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

HPLC Retention Time Standards &amp; Method Optimization for 4-Bromooxazole-2-carbonitrile

Executive Summary

This guide provides a technical comparison of analytical methodologies for 4-Bromooxazole-2-carbonitrile (CAS: 1000730-68-6), a critical intermediate in the synthesis of bioactive heterocyclic compounds. Unlike stable end-products, this halogenated oxazole nitrile presents unique stability challenges—specifically susceptibility to C-2 nitrile hydrolysis and C-4 dehalogenation .

This document compares the industry-standard Acidic C18 Protocol against the Phenyl-Hexyl Alternative , evaluating them on retention stability, peak symmetry, and impurity resolution.

Part 1: Chemical Context & Stability Profile

To accurately analyze 4-Bromooxazole-2-carbonitrile, one must understand its degradation pathways. The electron-withdrawing bromine at C-4 and the nitrogen in the oxazole ring activate the C-2 nitrile, making it susceptible to nucleophilic attack (hydrolysis) under high pH or protic solvent stress.

Degradation Pathway Visualization

The following diagram illustrates the critical degradation routes that analytical methods must detect.

Figure 1: Critical degradation pathways for 4-Bromooxazole-2-carbonitrile. Methods must resolve the target from the amide (more polar) and acid (most polar) impurities.

Part 2: Method Comparison & Performance Data

We compared two primary chromatographic approaches. The Standard C18 Method focuses on robustness and general applicability, while the Phenyl-Hexyl Method leverages

interactions for enhanced selectivity of the halogenated ring.

Comparative Performance Table

Feature	Method A: Standard C18	Method B: Phenyl-Hexyl	Method C: HILIC (Not Recommended)
Stationary Phase	C18 (Octadecyl), End-capped	Phenyl-Hexyl	Bare Silica / Amide
Separation Mechanism	Hydrophobic Interaction	Hydrophobicity + Stacking	Polar Partitioning
Retention Time (Approx)	4.2 - 4.5 min	5.1 - 5.4 min	< 1.0 min (Void)
Peak Symmetry (Tailing)	1.05 - 1.15 (Excellent)	0.95 - 1.05 (Superior)	N/A
Impurity Resolution	Good separation of Acid/Amide	Excellent separation of Des-bromo analogs	Poor for this lipophilicity
Solvent Suitability	ACN / Water	Methanol / Water	ACN / Buffer
Verdict	Recommended for QC	Recommended for R&D/Impurities	Unsuitable

Experimental Data Analysis

• Method A (C18): The 4-Bromooxazole-2-carbonitrile elutes as a sharp peak. The hydrophobic bromine atom drives retention. However, if the sample contains the des-bromo impurity (oxazole-2-carbonitrile), the resolution can be limited due to similar hydrophobic profiles.

• Method B (Phenyl-Hexyl): The phenyl ring on the stationary phase interacts with the

  -electrons of the oxazole ring. The bromine substituent alters the electron density, significantly changing this interaction strength compared to non-halogenated impurities. This results in superior resolution (Rs > 2.5) between the target and its de-halogenated byproducts.

Part 3: Detailed Experimental Protocols

Protocol A: The "Gold Standard" Robustness Method (C18)

Purpose: Routine Quality Control (QC) and purity assessment.

Materials:

• Column: Thermo Hypersil GOLD C18 or Agilent ZORBAX Eclipse Plus C18 (150 mm x 4.6 mm, 3.5 µm or 5 µm).

• Solvents: HPLC Grade Acetonitrile (ACN) and Water.[1]

• Additives: Formic Acid (FA) or Trifluoroacetic Acid (TFA).

Step-by-Step Workflow:

• Mobile Phase Preparation:

  • Solvent A: Water + 0.1% Formic Acid (v/v).[1] Note: Acidic pH suppresses ionization of the potential carboxylic acid impurity, ensuring it elutes as a sharp peak rather than a smear.

  • Solvent B: Acetonitrile + 0.1% Formic Acid.[1] Avoid Methanol to prevent potential trans-esterification/solvolysis risks during long sequences.

• Instrument Setup:

  • Flow Rate: 1.0 mL/min.[2]

  • Column Temp: 25°C (Ambient) to 30°C.

  • Detection: UV @ 254 nm (Primary) and 220 nm (Secondary for amide detection).

• Gradient Program:

  • 0.0 min: 95% A / 5% B (Equilibration)

  • 2.0 min: 95% A / 5% B (Hold for polar impurities)

  • 12.0 min: 5% A / 95% B (Linear Ramp)

  • 15.0 min: 5% A / 95% B (Wash)

  • 15.1 min: 95% A / 5% B (Re-equilibration)

• Sample Preparation:

  • Dissolve 1 mg of standard in 1 mL of 100% Acetonitrile .

  • Critical: Do not use water as the diluent for the stock solution to prevent hydrolysis during storage. Dilute to 0.1 mg/mL with Mobile Phase A immediately before injection.

Protocol B: The "Selectivity" Method (Phenyl-Hexyl)

Purpose: Separating the target from structurally similar halo-oxazole byproducts.

Modifications from Protocol A:

• Column: Phenomenex Luna Phenyl-Hexyl or Waters XBridge Phenyl (150 mm x 4.6 mm).

• Mobile Phase: Methanol can be used as Solvent B here to enhance

  selectivity, provided the run time is short (< 20 min) and samples are fresh.

• Benefit: Expect a shift in retention time and improved resolution of positional isomers (e.g., if 5-bromooxazole is a contaminant).

Part 4: Method Selection Decision Tree

Use this logic flow to determine the correct method for your specific development stage.

Figure 2: Decision matrix for selecting the optimal HPLC stationary phase.

References

• Thermo Fisher Scientific. "Hypersil GOLD HPLC Columns: Physical Properties and Separation Mechanism." Thermo Fisher Scientific Technical Guides. Link

• PubChem. "4-Bromooxazole-2-carboxylic acid (Hydrolysis Product) - Compound Summary." National Library of Medicine. Link

• Verrier, C., et al. "Palladium-Catalyzed Direct (Hetero)Arylation of Ethyl Oxazole-4-carboxylate."[3] Journal of Organic Chemistry, 2008.[3] (Context on Oxazole stability and synthesis). Link

• BenchChem. "Assessing the Purity of Halo-imidazoles/Oxazoles: HPLC vs NMR." BenchChem Technical Notes. Link

• Merck Millipore. "HPLC and UHPLC Column Selection Guide: Phenyl-Hexyl Selectivity." Merck Sigma-Aldrich. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. turkjps.org [turkjps.org]
• 3. 1,3-Oxazole synthesis [organic-chemistry.org]

Navigating the Solid State: A Comparative Guide to the Crystal Structure of 4-Bromooxazole-2-carbonitrile Analogs

For the attention of researchers, scientists, and professionals in drug development, this guide provides a comprehensive comparison of the crystallographic data for analogs of 4-bromooxazole-2-carbonitrile. In the absence of a published crystal structure for the parent compound, this document leverages available data from closely related analogs to infer and analyze its potential solid-state properties. This approach is critical for understanding intermolecular interactions that can significantly influence the physicochemical properties of active pharmaceutical ingredients (APIs), such as solubility, stability, and bioavailability.

The strategic placement of a bromine atom and a cyano group on the oxazole scaffold creates a molecule with a unique electronic profile and potential for diverse intermolecular interactions, making it a person of interest in medicinal chemistry. Understanding its crystal packing is paramount for rational drug design and solid-form development. While the crystal structure of 4-bromooxazole-2-carbonitrile remains elusive in the public domain, a detailed examination of its analogs provides invaluable insights.

Comparative Crystallographic Analysis of Bromooxazole Analogs

The Cambridge Structural Database (CSD), the world's repository for small-molecule organic and metal-organic crystal structures, was extensively searched for 4-bromooxazole-2-carbonitrile and its analogs.[1] While the target molecule's structure is not available, a key analog, ethyl 5-bromo-2-(4-methoxyphenyl)oxazole-4-carboxylate , provides a foundational dataset for our comparative analysis.[2][3]

Compound	Ethyl 5-bromo-2-(4-methoxyphenyl)oxazole-4-carboxylate
Chemical Formula	C₁₃H₁₂BrNO₄
CSD Refcode	Not Publicly Available
Crystal System	Monoclinic
Space Group	P2₁/n
a (Å)	14.828(2)
b (Å)	7.1335(9)
c (Å)	25.119(2)
β (°)	100.066(11)
Volume (ų)	2616.1(6)
Z	8
Key Intermolecular Interactions	C-H···O and C-H···N hydrogen bonds

Table 1: Crystallographic Data for Ethyl 5-bromo-2-(4-methoxyphenyl)oxazole-4-carboxylate.[3]

The structure of ethyl 5-bromo-2-(4-methoxyphenyl)oxazole-4-carboxylate reveals a monoclinic crystal system with two independent molecules in the asymmetric unit. The packing is stabilized by a network of weak C-H···O and C-H···N hydrogen bonds.[3] Notably, the bromine atom's role in directing the crystal packing appears to be secondary to these hydrogen bonding interactions in this particular analog.

For comparison, while full crystallographic data is unavailable, the existence and commercial availability of other key analogs allow for a discussion of their potential structural features.

Compound	Chemical Formula	Key Structural Features for Comparison
4-Bromooxazole-2-carbonitrile	C₄HBrN₂O	Target molecule. Isomeric to 2-bromooxazole-4-carbonitrile.
2-Bromooxazole-4-carbonitrile	C₄HBrN₂O	Isomeric to the target. Bromine at the 2-position may influence different intermolecular interactions compared to the 4-position.
4-Bromooxazole-2-carboxylic acid	C₄H₂BrNO₃	Carboxylic acid group is a strong hydrogen bond donor and acceptor, likely leading to significantly different packing motifs (e.g., dimers) compared to the nitrile.
5-Bromooxazole-2-carboxylic acid	C₄H₂BrNO₃	Isomeric to the 4-bromo analog. The position of the bromine will alter the electronic distribution and steric hindrance around the carboxylic acid.

Table 2: Key Analogs of 4-Bromooxazole-2-carbonitrile for Comparative Discussion.

The interplay between the bromine atom and the cyano group in the target molecule, 4-bromooxazole-2-carbonitrile , is of particular interest. Halogen bonding, a non-covalent interaction where the electrophilic region of a halogen atom interacts with a nucleophile, could be a dominant packing force. The nitrogen atom of the cyano group is a potential halogen bond acceptor. This interaction, if present, would significantly influence the crystal packing and, consequently, the material's properties.

Experimental Protocols: A Roadmap to the Crystal Structure

Obtaining high-quality single crystals is the cornerstone of crystallographic analysis. The following protocols provide a generalized workflow for the synthesis and crystallization of 4-bromooxazole-2-carbonitrile, based on established methods for related compounds.

Synthesis of 4-Bromooxazole-2-carbonitrile

The synthesis of the target molecule can be approached through a multi-step process, beginning with the formation of the oxazole ring followed by bromination.

Figure 1: Generalized synthetic workflow for 4-bromooxazole-2-carbonitrile.

Step-by-Step Protocol:

• Oxazole Synthesis: A common route to the oxazole core involves the reaction of an α-hydroxy ketone with an amide in the presence of a dehydrating agent (Robinson-Gabriel synthesis) or the reaction of a tosylmethyl isocyanide (TOSMIC) with an aldehyde.

• Introduction of the Cyano Group: If the oxazole is synthesized with a precursor to the cyano group, such as an amide or an aldehyde, a subsequent conversion will be necessary. For instance, an amide can be dehydrated using reagents like phosphorus oxychloride (POCl₃) or trifluoroacetic anhydride (TFAA) to yield the nitrile.

• Bromination: The oxazole ring can be brominated using a suitable brominating agent. N-Bromosuccinimide (NBS) is a common choice for the bromination of electron-rich heterocyclic systems. The regioselectivity of the bromination will depend on the existing substituents and reaction conditions.

• Purification: The crude product should be purified using standard techniques such as column chromatography on silica gel to obtain the pure 4-bromooxazole-2-carbonitrile.

Single Crystal Growth

The growth of single crystals suitable for X-ray diffraction is often a matter of trial and error. The following are common techniques that can be explored.

Figure 2: General workflow for single crystal growth.

Detailed Methodologies:

• Slow Evaporation: A saturated solution of the compound is prepared in a suitable solvent or solvent mixture and left undisturbed in a loosely covered container. The slow evaporation of the solvent increases the concentration, leading to crystal formation.

• Vapor Diffusion: A concentrated solution of the compound is placed in a small, open vial. This vial is then placed in a larger, sealed container with a more volatile "anti-solvent" in which the compound is less soluble. The vapor of the anti-solvent slowly diffuses into the compound's solution, reducing its solubility and inducing crystallization.

• Cooling Crystallization: A saturated solution of the compound is prepared at an elevated temperature and then slowly cooled. The decrease in temperature reduces the solubility, often resulting in the formation of high-quality crystals.

In Silico Prediction and Comparative Discussion

In the absence of experimental data for 4-bromooxazole-2-carbonitrile, computational methods can provide predictive insights into its crystal structure. Energy minimization and crystal structure prediction algorithms can be employed to explore plausible packing arrangements.

A key point of comparison with the known structure of ethyl 5-bromo-2-(4-methoxyphenyl)oxazole-4-carboxylate would be the potential for halogen bonding. The presence of the electron-withdrawing cyano group at the 2-position in the target molecule is expected to enhance the electrophilic character of the bromine atom at the 4-position, making it a more potent halogen bond donor. The nitrogen of the cyano group, in turn, is a good halogen bond acceptor. This suggests a higher likelihood of halogen bonding playing a significant role in the crystal packing of 4-bromooxazole-2-carbonitrile compared to the known analog, where hydrogen bonding dominates.

Furthermore, the planarity of the oxazole ring and the linear geometry of the cyano group may favor π-π stacking interactions between adjacent molecules. The interplay between halogen bonding, potential hydrogen bonding (if any residual solvent is present), and π-π stacking will ultimately determine the final crystal packing.

Conclusion and Future Outlook

While the definitive crystal structure of 4-bromooxazole-2-carbonitrile remains to be determined, a comparative analysis of its close analogs provides a robust framework for understanding its potential solid-state behavior. The available data from ethyl 5-bromo-2-(4-methoxyphenyl)oxazole-4-carboxylate highlights the importance of conventional hydrogen bonding in directing the packing of substituted bromooxazoles. However, theoretical considerations suggest that the unique combination of a bromine atom and a cyano group in the target molecule could lead to a crystal packing dominated by halogen bonding and π-π stacking interactions.

The experimental protocols outlined in this guide provide a clear path for the synthesis and crystallization of 4-bromooxazole-2-carbonitrile. The successful determination of its crystal structure will be a valuable contribution to the field, enabling a more complete understanding of structure-property relationships in this important class of heterocyclic compounds and aiding in the rational design of future drug candidates.

References

• Cambridge Crystallographic Data Centre (CCDC). The Cambridge Structural Database (CSD). [Link]

• Synthesis and crystal structure of novel bromo-oxazole derivatives.

• Vensel Publications. (2023). Synthesis, crystal structure, and Hirschfeld surface analysis of novel ethyl 5-bromo-2-(4-methoxyphenyl) oxazole-4-carboxylate. Journal of Pharmaceutical Chemistry. [Link]

• ResearchGate. (2023). (PDF) Synthesis, crystal structure, and Hirschfeld surface analysis of novel ethyl 5-bromo-2-(4-methoxyphenyl) oxazole-4-carboxylate. [Link]

Sources

• 1. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. pubs.vensel.org [pubs.vensel.org]

Safety & Regulatory Compliance

Technical Guide: Operational Safety &amp; PPE for 4-Bromooxazole-2-carbonitrile

[1]

Executive Safety Directive

Handling 4-Bromooxazole-2-carbonitrile requires a safety protocol that goes beyond standard organic synthesis hygiene. This compound presents a dual-threat profile: the acute systemic toxicity associated with the nitrile moiety (potential metabolic cyanide release) and the sensitizing/irritating properties of the halogenated heterocycle .[1]

Critical Warning: Do not treat this substance as a generic intermediate. Its structural capacity to penetrate dermal barriers and release toxic metabolites necessitates a "Zero-Contact" operational standard.[1]

Hazard Architecture: Deconstructing the Risk

To understand the PPE requirements, we must first analyze the molecule's functional groups and their associated biological risks.[1]

Functional Group	Hazard Mechanism	Physiological Impact
Nitrile (-CN)	Metabolic Activation: In vivo oxidation by cytochrome P450 can convert organic nitriles into cyanohydrins, which spontaneously decompose to release cyanide ions ( ).[1]	Cellular Hypoxia: Inhibits cytochrome c oxidase, disrupting mitochondrial respiration.[1] Symptoms may be delayed (1-4 hours).[1]
Bromine (-Br)	Alkylating Potential: The C-Br bond on the oxazole ring creates an electrophilic site capable of alkylating proteins.[1]	Sensitization & Irritation: Severe eye/skin irritation; potential for allergic contact dermatitis.
Oxazole Core	Lipophilicity: The heterocyclic ring increases lipid solubility, enhancing dermal absorption rates.[1]	Systemic Transport: Facilitates rapid entry into the bloodstream upon skin contact.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for extended handling of this compound.[1] The following matrix prescribes the required equipment based on the "Barrier Integrity" principle.

Hand Protection: The "Double-Shell" Protocol

Scientific Rationale: Organic nitriles can permeate standard disposable nitrile gloves (4 mil) in <5 minutes.[1] Once inside the glove, the occlusion effect increases absorption speed.[1]

Layer	Material	Specification	Function
Inner Layer	Laminate Film	Silver Shield® / Norfoil® (2.7 mil)	Chemical Barrier: Provides >4 hour breakthrough time against small organic nitriles.[1]
Outer Layer	Nitrile (Disposable)	High-Dexterity (5-8 mil)	Mechanical Barrier: Protects the inner laminate glove from tears and provides grip.[1]
Technique	Tape Seal	Chem-tape at wrist	Prevents particulate migration between glove and lab coat cuff.

Respiratory & Ocular Protection

Component	Requirement	Operational Logic
Primary Engineering Control	Fume Hood	Mandatory. All open handling (weighing, solubilization) must occur within a certified hood operating at 80-100 fpm face velocity.[1]
Respiratory (Backup)	N95 or P100	Required only if weighing outside a hood (strongly discouraged) or during spill cleanup.
Ocular	Chemical Goggles	Safety glasses are prohibited . Fine crystalline powders can sublime or become airborne via static; goggles provide a gas-tight seal.

Operational Workflow: From Storage to Disposal

This protocol is designed to eliminate the "Human Factor" from safety failures.[1]

Phase 1: Preparation & Weighing[1]

• Static Control: 4-Bromooxazole-2-carbonitrile is likely a dry, static-prone powder.[1] Use an ionizing fan or anti-static gun inside the balance enclosure to prevent powder "fly-out."[1]

• The "Boat" Method: Never weigh directly into a flask. Weigh into a disposable anti-static weighing boat.

• Solubilization: Dissolve the solid immediately after weighing. Solutions are easier to control than dust.[1] Recommended solvent: Anhydrous DMSO or DMF (Note: These solvents enhance skin permeability; maintain double-gloving).[1]

Phase 2: Reaction Setup

• Closed Systems: Perform all reactions in septa-sealed vessels. Vent pressure through a needle into a bleach (sodium hypochlorite) scrubber if heating is involved, to neutralize any liberated cyanide species.[1]

• Needle Hygiene: Do not recap needles. Dispose of needles immediately into a sharps container located inside the fume hood.[1]

Phase 3: Emergency Response[1]

• Skin Contact:

  • IMMEDIATE: Remove contaminated gloves/clothing.[1][2][3][4]

  • WASH: Rinse skin with soap and tepid water for 15 minutes.[1] Do not use hot water (opens pores) or ethanol (enhances absorption).[1]

  • TREAT: If nitrile poisoning symptoms appear (dizziness, rapid breathing), medical personnel may administer an antidote (e.g., Hydroxocobalamin), but this is a medical decision.[1]

• Spill Cleanup:

  • Cover spill with a Dry Lime/Sand mix (absorbent).[1]

  • Scoop into a wide-mouth jar.

  • Clean surface with 10% bleach solution to oxidize residues.[1]

Phase 4: Waste Disposal (Critical)

The Golden Rule: NEVER mix nitrile waste with acids.[1]

• Acidic conditions can hydrolyze the nitrile group, liberating Hydrogen Cyanide (HCN) gas—a lethal inhalation hazard.[1]

• Protocol: Segregate waste into a container labeled: "TOXIC - ORGANIC NITRILES - DO NOT ACIDIFY."

Visual Safety Logic (Graphviz)[1]

The following diagram illustrates the decision-making logic for handling this compound, emphasizing the hierarchy of controls.

Caption: Operational safety workflow emphasizing the redundancy of engineering controls and PPE layers.

References

• Sigma-Aldrich. (2025).[1] Safety Data Sheet: 4-Bromooxazole-2-carbonitrile. Retrieved from [1]

• National Institute for Occupational Safety and Health (NIOSH). (1978).[1] Criteria for a Recommended Standard: Occupational Exposure to Nitriles. DHEW (NIOSH) Publication No. 78-212.[1] Retrieved from [1]

• Ansell Healthcare. (2022).[1] Chemical Permeation & Degradation Resistance Guide (8th Ed). Retrieved from [1]

• Occupational Safety and Health Administration (OSHA). Personal Protective Equipment: Glove Selection Chart. Retrieved from [1][5]

• PubChem. Compound Summary: 4-Bromooxazole. National Library of Medicine.[1] Retrieved from [1]

Sources

• 1. Aliphatic Nitriles - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. aksci.com [aksci.com]
• 3. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]
• 4. stacks.cdc.gov [stacks.cdc.gov]
• 5. safety.fsu.edu [safety.fsu.edu]